Cas no 21531-98-6 (4H-1,2,4-Triazole-3,5-dimethanol, 4-amino-)

• Product Name: 4H-1,2,4-Triazole-3,5-dimethanol, 4-amino-
• CAS No: 21531-98-6
• MF: C₄H₈N₄O₂
• MW: 144.13191986084
• CID: 1401946
• PubChem ID: 4547750
• Update Time: 2025-04-20

4H-1,2,4-Triazole-3,5-dimethanol, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3,5-dimethanol, 4-amino-
• [4-amino-5-(hydroxymethyl)-1,2,4-triazol-3-yl]methanol
• DTXSID50404130
• 4-Amino-3,5-bis(1-hydroxyethyl)-4H-1,2,4-triazole
• 4-Amino-4H-1,2,4-triazole-3,5-dimethanol
• AKOS003632504
• [4-amino-5-(hydroxymethyl)-4H-1,2,4-triazol-3-yl]methanol
• 21531-98-6
• SCHEMBL9523952
• DB-138247

• Inchi： 1S/C4H8N4O2/c5-8-3(1-9)6-7-4(8)2-10/h9-10H,1-2,5H2
• InChI Key： LNUNQJPIDQRJHP-UHFFFAOYSA-N
• SMILES： OCC1=NN=C(CO)N1N

Computed Properties

• Exact Mass: 144.06484
• Monoisotopic Mass: 144.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 97.19